Cas no 1804387-49-2 (2-Bromo-6-cyano-3-fluorobenzoic acid)

• Product Name: 2-Bromo-6-cyano-3-fluorobenzoic acid
• CAS No: 1804387-49-2
• MF: C₈H₃BrFNO₂
• MW: 244.01732468605
• MDL: MFCD28735197
• CID: 4785877
• Update Time: 2025-05-24

2-Bromo-6-cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-cyano-3-fluorobenzoic acid

• MDL： MFCD28735197
• Inchi： 1S/C8H3BrFNO2/c9-7-5(10)2-1-4(3-11)6(7)8(12)13/h1-2H,(H,12,13)
• InChI Key： CKUJCIFWPGPMBP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C#N)=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-6-cyano-3-fluorobenzoic acid

Professional Introduction to 2-Bromo-6-cyano-3-fluorobenzoic Acid (CAS No. 1804387-49-2)

2-Bromo-6-cyano-3-fluorobenzoic acid, with the chemical identifier CAS No. 1804387-49-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its bromine, cyano, and fluorine substituents on a benzoic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2-Bromo-6-cyano-3-fluorobenzoic acid contribute to its versatility in chemical reactions. The presence of a bromine atom at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the cyano group at the 6-position and the fluorine atom at the 3-position introduce electronic and steric effects that can influence the reactivity and selectivity of subsequent transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated benzoic acids. Studies have demonstrated that compounds containing bromine and fluorine substituents often exhibit enhanced binding affinity to biological targets, making them promising candidates for drug development. For instance, 2-Bromo-6-cyano-3-fluorobenzoic acid has been investigated as a precursor in the synthesis of novel antimicrobial agents. The combination of these halogen atoms is known to improve the compound's interaction with bacterial enzymes, leading to effective inhibition of pathogenic growth.

The cyano group in 2-Bromo-6-cyano-3-fluorobenzoic acid also plays a crucial role in its chemical behavior. It can participate in nucleophilic addition reactions, allowing for the introduction of additional functional groups such as amines or thiols. This reactivity has been exploited in the development of new therapeutic agents targeting various diseases. For example, researchers have utilized this compound to synthesize derivatives with potential antitumor properties. The cyano group's ability to engage in multiple reaction pathways makes it an indispensable feature for medicinal chemists seeking to design innovative drug candidates.

Advances in computational chemistry have further enhanced our understanding of how structural modifications influence the biological activity of 2-Bromo-6-cyano-3-fluorobenzoic acid. Molecular modeling studies have revealed that the electronic distribution around the bromine and fluorine atoms significantly impacts the compound's interaction with biological targets. These insights have guided the design of more potent and selective analogs, demonstrating the importance of rational drug design in modern pharmaceutical research.

The synthesis of 2-Bromo-6-cyano-3-fluorobenzoic acid presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled efficient production at scale, facilitating further exploration of its applications. These innovations are not only improving access to this compound but also paving the way for new synthetic strategies that can be applied to other halogenated benzoic acids.

The pharmaceutical industry continues to rely on intermediates like 2-Bromo-6-cyano-3-fluorobenzoic acid to develop novel therapeutics. Its unique structural features make it a versatile building block for constructing molecules with diverse biological activities. From antimicrobial agents to potential treatments for neurological disorders, this compound holds promise across multiple therapeutic areas. As research progresses, it is expected that new applications will continue to emerge, further solidifying its importance in medicinal chemistry.

In conclusion, 2-Bromo-6-cyano-3-fluorobenzoic acid (CAS No. 1804387-49-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features enable a wide range of chemical transformations, making it an invaluable intermediate for synthesizing bioactive molecules. With ongoing advancements in synthetic chemistry and computational modeling, we can anticipate even greater applications for this compound in the future.